Oxafun

• CAS No.: 37244-87-4
• Molecular Formula: C18H25N3O2S5
• Molecular Weight: 475.7 g/mol
• IUPAC Name: dimethylcarbamothioylsulfanyl N,N-dimethylcarbamodithioate;6-methyl-N-phenyl-2,3-dihydro-1,4-oxathiine-5-carboxamide
• InChI: InChI=1S/C12H13NO2S.C6H12N2S4/c1-9-11(16-8-7-15-9)12(14)13-10-5-3-2-4-6-10;1-7(2)5(9)11-12-6(10)8(3)4/h2-6H,7-8H2,1H3,(H,13,14);1-4H3
• InChI Key: FCBNNTXINJPXSP-UHFFFAOYSA-N
• SMILES: CC1=C(SCCO1)C(=O)NC2=CC=CC=C2.CN(C)C(=S)SSC(=S)N(C)C
• Synonyms: oxafun

Description

Oxafun (commonly referenced as This compound T 75 DS/WS or Zaprawa this compound T) is a fungicidal seed treatment used primarily in agriculture to protect crops such as wheat, soybean, and runner bean from soil-borne fungal pathogens. Its formulation includes thiram (37.5%) and carboxin (37.5%), which act synergistically to inhibit fungal growth by disrupting cellular respiration and energy production in pathogens . This compound is applied at a rate of 200 g per 100 kg of seeds and is often integrated into both minimal and complex chemical protection protocols to control root rot, stem base necrosis, and other fungal diseases .

Studies highlight its dual role:

• Pathogen suppression: Reduces disease indices (e.g., 21.3–38.8 in wheat under minimal protection) by targeting fungi like Fusarium culmorum, Rhizoctonia solani, and Sclerotinia sclerotiorum .
• Microbial modulation: Enhances beneficial rhizosphere bacteria (e.g., Bacillus spp. and Pseudomonas spp.) while suppressing pathogenic fungi, improving soil health .

Comparison with Similar Compounds

Comparison with Similar Compounds

Oxafun is compared to other fungicides based on efficacy, ecological impact, and microbial interactions. Key competitors include Topsin M 70 WP , Miedzian 50 WP , Dithane M-45 WP , and Aliette 80 WP .

Table 1: Comparative Analysis of this compound and Similar Fungicides

Compound	Active Ingredient	Mechanism	Efficacy	Ecological Impact
This compound T 75 DS/WS	Thiram + Carboxin	Disrupts fungal respiration and DNA	Disease index reduction: 21.3–38.8 in wheat; 100 ppm inhibits 80–90% fungi	Increases beneficial bacteria (Bacillus, Pseudomonas); reduces fungal colonies
Topsin M 70 WP	Thiophanate-methyl	Inhibits β-tubulin synthesis	10–100 ppm inhibits 70–85% fungi; reduced antagonistic activity in Trichoderma spp.	Negatively impacts beneficial fungi (Trichoderma pseudokoningi)
Miedzian 50 WP	Copper oxychloride	Disrupts cell membranes via Cu ions	Moderate inhibition (50–60% at 100 ppm)	High copper accumulation risks soil toxicity
Dithane M-45 WP	Mancozeb (Mn/Zn ethylene bis-dithiocarbamate)	Inactivates enzymes via dithiocarbamate	Broad-spectrum inhibition (60–75%)	Non-target effects on soil microbiota; moderate persistence
Aliette 80 WP	Fosetyl-Al	Induces plant systemic resistance	Limited efficacy against soil fungi (40–50% inhibition)	Low environmental persistence; minimal microbial disruption

Key Findings:

Efficacy :

• This compound outperforms Miedzian and Aliette in suppressing fungal colonies (80–90% inhibition at 100 ppm) .
• Topsin M shows comparable efficacy but reduces beneficial fungal antagonism, unlike this compound .

Topsin M and Dithane M-45 exhibit non-target effects, suppressing beneficial fungi like Trichoderma spp. .

Field Performance :

• In wheat trials, this compound-treated plots showed lower disease indices (21.3–33.7) compared to untreated controls (50.6) .
• Soybean studies demonstrated a 30% increase in rhizosphere beneficial bacteria with this compound .